Cas no 1781514-77-9 (3-Bromo-2-fluoro-4-hydroxybenzoic acid)

• Product Name: 3-Bromo-2-fluoro-4-hydroxybenzoic acid
• CAS No: 1781514-77-9
• MF: C₇H₄BrFO₃
• MW: 235.007265090942
• CID: 4973973
• Update Time: 2026-02-27

3-Bromo-2-fluoro-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-4-hydroxybenzoic acid

• Inchi： 1S/C7H4BrFO3/c8-5-4(10)2-1-3(6(5)9)7(11)12/h1-2,10H,(H,11,12)
• InChI Key： MYNTVVAPRDXDEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)O)=C1F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5

Additional information on 3-Bromo-2-fluoro-4-hydroxybenzoic acid

3-Bromo-2-fluoro-4-hydroxybenzoic Acid: A Comprehensive Overview

3-Bromo-2-fluoro-4-hydroxybenzoic acid (CAS No. 1781514-77-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as 3-bromo-2-fluoro-4-hydroxybenzoic acid, is a derivative of benzoic acid with bromine, fluorine, and hydroxyl substituents at specific positions on the aromatic ring. Its unique structure endows it with distinctive chemical and biological properties, making it a valuable molecule for research and industrial applications.

The synthesis of 3-bromo-2-fluoro-4-hydroxybenzoic acid typically involves multi-step reactions, often starting from substituted aromatic compounds. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining high yields.

In the pharmaceutical industry, 3-bromo-2-fluoro-4-hydroxybenzoic acid has garnered attention due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising antimicrobial activity, particularly against gram-positive bacteria and certain fungal strains. Furthermore, its ability to modulate enzyme activity makes it a candidate for developing novel therapeutic agents targeting metabolic disorders or neurodegenerative diseases.

Recent research has also highlighted the role of 3-bromo-2-fluoro-4-hydroxybenzoic acid in materials science, where it serves as a precursor for synthesizing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and selective adsorption capabilities, which are valuable for applications in gas storage, catalysis, and sensing technologies.

Another emerging area of interest is the use of 3-bromo-2-fluoro-4-hydroxybenzoic acid in agrochemicals. Its ability to act as a plant growth regulator or a biocontrol agent has been explored in recent studies. Field trials have demonstrated its potential to enhance crop yield by improving stress tolerance in plants under adverse environmental conditions.

The environmental impact of 3-bromo-2-fluoro-4-hydroxybenzoic acid has also been a subject of investigation. Researchers have assessed its biodegradability and toxicity profiles to ensure its safe use in industrial processes. Findings indicate that under controlled conditions, the compound undergoes efficient biodegradation, minimizing its ecological footprint.

In conclusion, 3-bromo-2-fluoro-4-hydroxybenzoic acid (CAS No. 1781514-77-9) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and versatile properties make it an invaluable tool for scientists and engineers seeking innovative solutions in drug development, materials science, and sustainable agriculture.